lithium(1+) 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylate
Overview
Description
Lithium(1+) 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylate, also known as LiFPC, is an organic compound that is used in a variety of scientific research applications. It is a white, crystalline solid with a melting point of 91°C and a boiling point of 131°C. LiFPC has a molecular weight of 250.2 g/mol and is soluble in both water and organic solvents. LiFPC is a lithium salt of the 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylic acid (FPCA). It is a useful reagent in organic synthesis and is used in a variety of scientific research applications.
Mechanism of Action
The mechanism of action of lithium(1+) 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylate is not well-understood. It is thought to act as a Lewis base, forming a coordination complex with metal ions. The formation of the complex is thought to be facilitated by the presence of the fluorophenyl group, which acts as a hydrogen-bond acceptor. The complex is then thought to be stabilized by the presence of the oxazole ring, which acts as a hydrogen-bond donor.
Biochemical and Physiological Effects
The biochemical and physiological effects of lithium(1+) 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylate are not well-understood. In vitro studies have shown that lithium(1+) 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylate can inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. In vivo studies have shown that lithium(1+) 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylate can increase the bioavailability of drugs, suggesting that it may have a role in drug metabolism.
Advantages and Limitations for Lab Experiments
The main advantage of lithium(1+) 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylate is that it is a relatively inexpensive reagent that is readily available. It is also relatively easy to handle and store, and is stable in aqueous solutions. The main limitation of lithium(1+) 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylate is that it is not very soluble in organic solvents, making it difficult to use in some organic synthesis reactions.
Future Directions
There are a number of potential future directions for research involving lithium(1+) 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylate. These include further study of the mechanism of action of lithium(1+) 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylate, the development of new synthetic methods for the preparation of lithium(1+) 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylate, and the investigation of its potential therapeutic applications. Additionally, further research could be conducted on the biochemical and physiological effects of lithium(1+) 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylate and its potential use as a drug delivery system. Finally, future research could focus on the development of novel metal-ligand complexes using lithium(1+) 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylate as a ligand.
Synthesis Methods
Lithium(1+) 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylate can be synthesized in several ways. The most common method involves the reaction of FPCA with a lithium base such as lithium hydroxide or lithium carbonate. The reaction is typically carried out in an aqueous solution at room temperature. The reaction is typically complete within a few hours and yields a white, crystalline solid.
Scientific Research Applications
Lithium(1+) 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylate is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of heterocyclic compounds, and as a ligand for transition metal complexes. lithium(1+) 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylate is also used as a model system for studying the structure and reactivity of metal-ligand complexes. It has been used in the study of the coordination chemistry of lithium and other metal ions, as well as in the study of the structure and reactivity of metal-ligand complexes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium(1+) 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylate involves the reaction of 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylic acid with lithium hydroxide in the presence of a suitable solvent.", "Starting Materials": [ "5-(4-fluorophenyl)-1,3-oxazole-2-carboxylic acid", "Lithium hydroxide", "Suitable solvent" ], "Reaction": [ "Dissolve 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylic acid in a suitable solvent", "Add lithium hydroxide to the solution and stir the mixture at room temperature for several hours", "Filter the resulting mixture to remove any insoluble impurities", "Concentrate the filtrate under reduced pressure to obtain the lithium(1+) salt of 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylic acid" ] } | |
CAS RN |
2763760-41-2 |
Molecular Formula |
C10H5FLiNO3 |
Molecular Weight |
213.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
